N-(2-cyanophenyl)-2-[(1-cyclohexyl-1H-tetrazol-5-yl)thio]acetamide

• IUPAC Name: N-(2-cyanophenyl)-2-(1-cyclohexyltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C16H18N6OS/c17-10-12-6-4-5-9-14(12)18-15(23)11-24-16-19-20-21-22(16)13-7-2-1-3-8-13/h4-6,9,13H,1-3,7-8,11H2,(H,18,23)
• InChI Key: RJOQPTSVJVHGDD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C(=NN=N2)SCC(=O)NC3=CC=CC=C3C#N
• Molecular Formula: C16H18N6OS
• Molecular Weight: 342.4 g/mol

Description

N-(2-cyanophenyl)-2-[(1-cyclohexyl-1H-tetrazol-5-yl)thio]acetamide, also known as compound 1, is a novel compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound has been synthesized using various methods and has been studied extensively to understand its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(2-cyanophenyl)-2-[(1-cyclohexyl-1H-tetrazol-5-yl)thio]acetamide 1 is not fully understood. It is believed to act on the GABAergic system, which is involved in the regulation of neuronal excitability. It has also been shown to modulate the activity of voltage-gated sodium channels, which are involved in the generation and propagation of action potentials in neurons.
Biochemical and Physiological Effects
Compound 1 has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which may contribute to its anticonvulsant and anxiolytic effects. It has also been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-6, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-cyanophenyl)-2-[(1-cyclohexyl-1H-tetrazol-5-yl)thio]acetamide 1 in lab experiments is its high potency and selectivity. It has been shown to have a low toxicity profile and does not exhibit significant side effects in animal models. However, one of the limitations of using this compound 1 is its limited solubility in aqueous solutions, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of N-(2-cyanophenyl)-2-[(1-cyclohexyl-1H-tetrazol-5-yl)thio]acetamide 1. One area of interest is the development of analogs of this compound 1 with improved pharmacological properties. Another area of interest is the study of the long-term effects of this compound 1 on neuronal function and behavior. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound 1 and its potential therapeutic applications in various neurological disorders.

Synthesis Methods

The synthesis of N-(2-cyanophenyl)-2-[(1-cyclohexyl-1H-tetrazol-5-yl)thio]acetamide 1 involves the reaction of 2-cyanophenylacetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 1-cyclohexyl-1H-tetrazole-5-thiol to form this compound 1. The reaction is carried out under anhydrous conditions and requires careful control of reaction parameters to obtain high yields and purity.

Scientific Research Applications

Compound 1 has been studied extensively for its potential therapeutic applications. It has been shown to exhibit anticonvulsant, analgesic, and anti-inflammatory activities in animal models. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.